Cas no 2418629-93-1 ((2r,4s)-5-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-5-azaspiro3.5nonan-2-amine)

• Product Name: (2r,4s)-5-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-5-azaspiro3.5nonan-2-amine
• CAS No: 2418629-93-1
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• MDL: MFCD32678831
• CID: 5675795
• PubChem ID: 154880847
• Update Time: 2025-10-23

(2r,4s)-5-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-5-azaspiro3.5nonan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2418629-93-1
• (2-Amino-5-azaspiro[3.5]nonan-5-yl)-(2,3-dihydro-1,4-benzodioxin-3-yl)methanone
• EN300-26676269
• (2r,4s)-5-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-5-azaspiro[3.5]nonan-2-amine
• (2r,4s)-5-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-5-azaspiro3.5nonan-2-amine

• MDL： MFCD32678831
• Inchi： 1S/C17H22N2O3/c18-12-9-17(10-12)7-3-4-8-19(17)16(20)15-11-21-13-5-1-2-6-14(13)22-15/h1-2,5-6,12,15H,3-4,7-11,18H2
• InChI Key： PNHJTXQGWOOIOO-UHFFFAOYSA-N
• SMILES： O=C(C1COC2C=CC=CC=2O1)N1CCCCC21CC(C2)N

Computed Properties

• Exact Mass: 302.16304257g/mol
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.8Ų

Additional information on (2r,4s)-5-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-5-azaspiro3.5nonan-2-amine

Exploring the Potential of (2R,4S)-5-(2,3-Dihydro-1,4-benzodioxine-2-carbonyl)-5-azaspiro[3.5]nonan-2-amine (CAS No. 2418629-93-1) in Modern Research

The compound (2R,4S)-5-(2,3-Dihydro-1,4-benzodioxine-2-carbonyl)-5-azaspiro[3.5]nonan-2-amine (CAS No. 2418629-93-1) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic amine derivative, characterized by its benzodioxine moiety, represents a promising scaffold for drug discovery. Researchers are particularly interested in its chiral centers and rigid spirocyclic framework, which may contribute to enhanced binding affinity and selectivity in biological systems.

In recent years, the search for novel small molecule modulators of G protein-coupled receptors (GPCRs) and ion channels has intensified, driven by the need for more targeted therapies. The 5-azaspiro[3.5]nonane core of this compound is structurally analogous to other spirocyclic systems that have shown efficacy in modulating neurological targets. This has led to speculation about its potential role in addressing conditions such as neuropathic pain or mood disorders, topics frequently searched in academic and medical databases.

The 2,3-dihydro-1,4-benzodioxine fragment in this molecule is particularly noteworthy. This privileged structure appears in several FDA-approved drugs, often associated with improved metabolic stability and oral bioavailability. Current trends in ADME optimization (Absorption, Distribution, Metabolism, and Excretion) highlight the importance of such features, making this compound an attractive subject for pharmacokinetic studies. Many researchers are actively investigating how the stereochemistry at the 2R,4S positions influences these properties.

Synthetic accessibility remains a critical factor in drug development. The spirocyclic amine synthesis of this compound presents interesting challenges and opportunities for asymmetric catalysis methodologies. Recent publications have focused on developing more efficient routes to similar chiral spirocycles, reflecting the growing demand for stereoselective synthesis techniques in pharmaceutical manufacturing. These aspects are frequently queried in chemical literature searches and patent databases.

From a computational chemistry perspective, the three-dimensional structure of this molecule offers intriguing possibilities for molecular docking studies. The spiro center creates defined spatial orientations of pharmacophoric groups, potentially allowing for precise interactions with biological targets. This aligns with current interests in structure-based drug design and fragment-based screening approaches that dominate contemporary drug discovery programs.

The pharmaceutical industry's shift toward targeted therapies has increased scrutiny of compounds with well-defined stereochemical purity. The (2R,4S) configuration of this molecule makes it particularly relevant to discussions about enantiomer-specific activity, a hot topic in regulatory science and chiral drug development. Analytical method development for such compounds is another area receiving substantial attention in research circles.

Emerging applications in chemical biology suggest potential uses for this compound beyond traditional drug discovery. Its structural features could make it valuable as a molecular probe for studying protein-ligand interactions or as a scaffold for targeted protein degradation platforms like PROTACs. These innovative approaches represent some of the most searched concepts in current biomedical research.

Environmental considerations in chemical development have brought green chemistry principles to the forefront. The synthesis and handling of complex heterocycles like this one are being reevaluated through the lens of atom economy and reduced waste generation. This compound's potential for scalable synthesis using sustainable methods is an aspect that resonates with current industry priorities and regulatory expectations.

Intellectual property landscapes for novel spirocyclic compounds remain highly active, with numerous patents filed annually on similar structures. The specific substitution pattern and stereochemical arrangement of this molecule may offer unique patentable features, a consideration important to both academic and industrial researchers navigating the competitive field of small molecule therapeutics.

As research continues, the full potential of (2R,4S)-5-(2,3-Dihydro-1,4-benzodioxine-2-carbonyl)-5-azaspiro[3.5]nonan-2-amine (CAS No. 2418629-93-1) will become clearer. Its combination of structural novelty, chiral complexity, and privileged pharmacophores positions it as a compelling subject for ongoing investigation in multiple areas of chemical and pharmaceutical sciences.